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Compound of Interest

Compound Name: CZC-54252 hydrochloride

CAS No.: 1784253-05-9

Cat. No.: B3179278

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vivo formulation of CZC-54252
hydrochloride, a potent and selective Leucine-rich repeat kinase 2 (LRRK2) inhibitor. The

information herein is intended to guide researchers in preparing this compound for preclinical

studies.

Introduction to CZC-54252 Hydrochloride
CZC-54252 hydrochloride is a small molecule inhibitor of LRRK2, with high potency for both

wild-type and the G2019S mutant form of the kinase.[1][2][3] It is a valuable tool for studying

the physiological and pathological roles of LRRK2, particularly in the context of Parkinson's

disease.[4] The compound has demonstrated neuroprotective activities in neuronal injury

models.[1][2]

Physicochemical Properties
A summary of the key physicochemical properties of CZC-54252 hydrochloride is presented

in Table 1. Understanding these properties is crucial for appropriate handling, storage, and
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formulation.

Property Value Reference

Molecular Formula C₂₂H₂₅ClN₆O₄S·HCl

Molecular Weight 541.45 g/mol

Appearance Light yellow to orange solid [2]

Purity ≥98%

Solubility

Soluble to 100 mM in DMSO.

Soluble in DMF (20 mg/mL)

and DMF:PBS (pH 7.2) (1:1) at

0.5 mg/mL.

[5]

Storage

Store at +4°C for short term.

For long-term storage of stock

solutions, -20°C (up to 1 year)

or -80°C (up to 2 years) is

recommended.

[1]

In Vivo Formulation Protocols
The following protocols are recommended for the preparation of CZC-54252 hydrochloride for

in vivo administration. The choice of formulation will depend on the desired route of

administration and experimental model.

3.1. Standard Parenteral Formulation (Intraperitoneal, Intravenous, Subcutaneous)

This is the most commonly cited formulation for CZC-54252 and similar small molecules for

systemic administration.

Table 2: Reagents for Standard Parenteral Formulation
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Reagent Percentage Purpose

Dimethyl sulfoxide (DMSO) 10% Initial solvent

Polyethylene glycol 300

(PEG300)
40% Co-solvent

Tween 80 5% Surfactant/Emulsifier

Saline (0.9% NaCl) 45% Vehicle

Protocol:

Prepare Stock Solution: Dissolve CZC-54252 hydrochloride in DMSO to create a

concentrated stock solution (e.g., 20 mg/mL or 100 mM).[6] Ensure the compound is fully

dissolved. Sonication may be used to aid dissolution.[6]

Add Co-solvent: In a sterile tube, add the required volume of the DMSO stock solution.

Sequential Addition of Excipients: Sequentially add PEG300, followed by Tween 80, and

finally saline. Mix thoroughly after each addition to ensure a clear and homogenous solution.

[1][6]

Final Concentration: The final concentration of the drug in the formulation should be

calculated based on the desired dosage (mg/kg) and the dosing volume for the animal

model. A final concentration of up to 2 mg/mL has been reported for a similar formulation.[6]

Administration: The working solution should be prepared fresh on the day of use.[1]

3.2. Oral Administration Formulation

For oral gavage, a suspension in carboxymethylcellulose sodium (CMC-Na) is a suitable

alternative.

Table 3: Reagents for Oral Formulation
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Reagent Concentration Purpose

CZC-54252 hydrochloride As required
Active Pharmaceutical

Ingredient

CMC-Na Solution (e.g., 0.5%) q.s. Suspending agent

Protocol:

Prepare CMC-Na Solution: Prepare a 0.5% (or other desired concentration) solution of CMC-

Na in sterile water.

Prepare Suspension: Weigh the required amount of CZC-54252 hydrochloride and triturate

it with a small amount of the CMC-Na solution to form a paste.

Final Volume: Gradually add the remaining CMC-Na solution to the paste while mixing to

achieve the desired final volume and concentration. A concentration of ≥5 mg/mL has been

suggested for a homogenous suspension.[3]

Administration: Ensure the suspension is homogenous before each administration by

vortexing or stirring.

Signaling Pathway and Experimental Workflow
4.1. LRRK2 Signaling Pathway

CZC-54252 acts by inhibiting the kinase activity of LRRK2. LRRK2 is implicated in various

cellular processes, and its hyperactivity is linked to neurodegeneration in Parkinson's disease.
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Caption: LRRK2 signaling pathway and the inhibitory action of CZC-54252 HCl.

4.2. In Vivo Formulation Workflow

The following diagram illustrates the logical steps for preparing CZC-54252 hydrochloride for

in vivo experiments.
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Caption: Workflow for the preparation of CZC-54252 HCl parenteral formulation.
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Important Considerations
Fresh Preparation: It is highly recommended to prepare the final working solution fresh on

the day of the experiment to ensure stability and efficacy.[1]

Solubility: If precipitation is observed at any stage, gentle warming and/or sonication can be

used to aid dissolution. However, care should be taken to avoid degradation of the

compound.

Animal Welfare: All animal experiments should be conducted in accordance with institutional

and national guidelines for the care and use of laboratory animals.

Safety: CZC-54252 hydrochloride is for research use only and is not for human or

veterinary use.[4][5] Standard laboratory safety precautions should be followed, including the

use of personal protective equipment.

By following these guidelines, researchers can confidently prepare CZC-54252 hydrochloride
for in vivo studies to further investigate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3179278/docs#application-notes-and-protocols-czc-
54252-hydrochloride-in-vivo-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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